Cas no 1365808-72-5 (Hexakis(1H,1H-perfluorononyloxy)phosphazene)

• Product Name: Hexakis(1H,1H-perfluorononyloxy)phosphazene
• CAS No: 1365808-72-5
• MDL: MFCD22124075
• CID: 4593629
• Update Time: 2025-07-23

Hexakis(1H,1H-perfluorononyloxy)phosphazene Chemical and Physical Properties

Names and Identifiers

• Hexakis(1H,1H-perfluorononyloxy)phosphazene 95%
• Hexakis(1H,1H-perfluorononyloxy)phosphazene
• 2λ5,4λ5,6λ5-1,3,5,2,4,6-Triazatriphosphorine, 2,2,4,4,6,6-hexakis[(2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,9-heptadecafluorononyl)oxy]-

• MDL： MFCD22124075
• Inchi： 1S/C54H12F102NO6P2/c55-7(56,13(67,68)19(79,80)25(91,92)31(103,104)37(115,116)43(127,128)49(139,140)141)1-158-164(159-2-8(57,58)14(69,70)20(81,82)26(93,94)32(105,106)38(117,118)44(129,130)50(142,143)144)157-165(160-3-9(59,60)15(71,72)21(83,84)27(95,96)33(107,108)39(119,120)45(131,132)51(145,146)147,161-4-10(61,62)16(73,74)22(85,86)28(97,98)34(109,110)40(121,122)46(133,134)52(148,149)150,162-5-11(63,64)17(75,76)23(87,88)29(99,100)35(111,112)41(123,124)47(135,136)53(151,152)153)163-6-12(65,66)18(77,78)24(89,90)30(101,102)36(113,114)42(125,126)48(137,138)54(154,155)156/h1-6H2
• InChI Key： DHAVQJGRSQTBFL-UHFFFAOYSA-N
• SMILES： P(OCC(F)(F)C(F)(F)C(F)(F)C(F)(F)C(F)(F)C(F)(F)C(F)(F)C(F)(F)F)(OCC(F)(F)C(F)(F)C(F)(F)C(F)(F)C(F)(F)C(F)(F)C(F)(F)C(F)(F)F)(OCC(F)(F)C(F)(F)C(F)(F)C(F)(F)C(F)(F)C(F)(F)C(F)(F)C(F)(F)F)(OCC(F)(F)C(F)(F)C(F)(F)C(F)(F)C(F)(F)C(F)(F)C(F)(F)C(F)(F)F)=NP(OCC(F)(F)C(F)(F)C(F)(F)C(F)(F)C(F)(F)C(F)(F)C(F)(F)C(F)(F)F)OCC(F)(F)C(F)(F)C(F)(F)C(F)(F)C(F)(F)C(F)(F)C(F)(F)C(F)(F)F

Additional information on Hexakis(1H,1H-perfluorononyloxy)phosphazene

Comprehensive Overview of Hexakis(1H,1H-perfluorononyloxy)phosphazene (CAS No. 1365808-72-5)

Hexakis(1H,1H-perfluorononyloxy)phosphazene (CAS No. 1365808-72-5) is a highly specialized fluorinated phosphazene derivative renowned for its unique chemical properties and broad industrial applications. This compound belongs to the class of polyfluorinated phosphazenes, which are increasingly gaining attention due to their exceptional thermal stability, chemical resistance, and surface-active characteristics. The molecular structure of this compound features a central phosphazene core surrounded by six perfluorononyloxy groups, making it a standout material for advanced technological applications.

In recent years, the demand for fluorinated compounds like Hexakis(1H,1H-perfluorononyloxy)phosphazene has surged, driven by their role in high-performance coatings, lubricants, and specialty polymers. Researchers and industries are particularly interested in its ability to reduce surface energy, making it invaluable for creating water-repellent and oil-resistant surfaces. This aligns with the growing consumer focus on sustainable materials and eco-friendly innovations, as the compound’s durability can potentially reduce the need for frequent reapplications in industrial settings.

One of the most frequently searched questions about Hexakis(1H,1H-perfluorononyloxy)phosphazene revolves around its safety profile and environmental impact. While the compound is not classified as hazardous under current regulations, ongoing studies are evaluating its biodegradability and long-term ecological effects. This reflects the broader trend of green chemistry and the push for PFAS alternatives in the chemical industry. Companies are actively exploring ways to balance performance with environmental responsibility, and this compound’s unique properties position it as a candidate for further research in this area.

The synthesis of Hexakis(1H,1H-perfluorononyloxy)phosphazene involves a multi-step process, typically starting with the reaction of hexachlorophosphazene with perfluorononyl alcohol under controlled conditions. This process highlights the compound’s high purity and consistent quality, which are critical for applications in electronics and aerospace. Its compatibility with other fluorinated materials also makes it a preferred choice for formulating high-temperature resistant composites, a topic of significant interest in materials science forums and industry publications.

Another area where Hexakis(1H,1H-perfluorononyloxy)phosphazene excels is in the field of advanced lubricants. Its molecular structure provides exceptional wear resistance and low friction coefficients, making it ideal for use in extreme environments. This has led to its adoption in automotive and industrial machinery applications, where reducing energy loss and extending component lifespan are top priorities. Searches for long-lasting lubricants and energy-efficient solutions often lead to discussions about fluorinated phosphazenes like this one.

Looking ahead, the potential applications of Hexakis(1H,1H-perfluorononyloxy)phosphazene continue to expand. Innovations in nanotechnology and biomedical engineering are exploring its use in drug delivery systems and anti-fouling coatings for medical devices. As the scientific community delves deeper into its capabilities, this compound is poised to play a pivotal role in next-generation materials. For those interested in cutting-edge chemistry and industrial advancements, keeping an eye on developments related to this compound is highly recommended.